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Compound of Interest

Compound Name: Guanine-15N5

Cat. No.: B12382927

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Guanine-15N5, a stable isotope-labeled compound. Adherence to these procedures is critical
for maintaining a safe laboratory environment and ensuring regulatory compliance. While
Guanine-15NS5 is not classified as a hazardous substance, proper chemical hygiene and waste
management practices are mandatory.

Guanine-15N5 Safety and Physical Data

The following table summarizes the key safety and physical information for Guanine-15N5.
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Property

Value

Source

Chemical Name

2-amino-1,7-dihydro-6H-purin-
6-one-1,3,7,9-*>Na

[1]

CAS Number

168566-53-8

[1](2]

Molecular Formula

CsHs[*°N]sO

[2]

GHS Classification

Not classified as hazardous

[1]

Physical Form

Solid

Personal Protective Equipment
(PPE)

Standard laboratory attire (lab

coat, safety glasses, gloves)

First Aid Measures

- After inhalation: Supply fresh
air; consult a doctor in case of
complaints.- After skin contact:
Generally the product does not
irritate the skin. Wash with
soap and plenty of water.- After
eye contact: Rinse opened eye
for several minutes under
running water.- After
swallowing: If symptoms

persist, consult a doctor.

Guanine-15N5 Disposal Protocol

As a stable isotope-labeled compound, Guanine-15N5 does not require the stringent disposal

procedures associated with radioactive isotopes. The primary consideration for its disposal is

its chemical nature. Based on the Safety Data Sheet (SDS), Guanine-15N5 is not classified as

hazardous. Therefore, its disposal should follow standard procedures for non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

o Waste Identification and Segregation:
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o Label a dedicated waste container clearly as "Guanine-15N5 Waste."

o Do not mix Guanine-15N5 waste with radioactive waste or other hazardous chemical
waste streams.

Solid Waste Disposal:

o Collect dry, solid Guanine-15N5 waste, including contaminated personal protective
equipment (e.g., gloves, weighing paper), in the designated, clearly labeled container.

o Ensure the container is sealed to prevent dust formation.

Liquid Waste Disposal:

[¢]

If Guanine-15N5 has been dissolved in a solvent, the disposal procedure is dictated by
the hazards of the solvent.

o Collect the solution in a compatible, sealed, and clearly labeled waste container. The label
must indicate both "Guanine-15N5" and the name of the solvent(s).

o Dispose of the container through your institution's chemical waste program, following the
specific guidelines for the solvent used.

o Crucially, do not discharge any Guanine-15N5 solutions into the sewer system.
Decontamination of Glassware and Equipment:

o Wash contaminated glassware and equipment with an appropriate solvent (e.g., the
solvent used in the experiment) to remove all traces of Guanine-15N5.

o Collect the initial rinsate as chemical waste.

o Subsequent washes with soap and water can typically be discarded down the drain, but
consult your institution's Environmental Health & Safety (EH&S) office for specific
guidance.

Final Disposal:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/product/b12382927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Once the waste container is full, arrange for its collection by your institution's EH&S or
hazardous waste management group.

o Ensure all required paperwork is completed accurately.

Guanine-15N5 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Guanine-15N5 waste.

Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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